Cas no 5245-72-7 (N,N'-(4-nitrobenzene-1,3-diyl)dithiophene-2-carboxamide)
5245-72-7 structure
Product Name:N,N'-(4-nitrobenzene-1,3-diyl)dithiophene-2-carboxamide
CAS No:5245-72-7
MF:C16H11N3O4S2
MW:373.406240701675
CID:1577251
PubChem ID:2837014
Update Time:2025-04-21
N,N'-(4-nitrobenzene-1,3-diyl)dithiophene-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N,N'-(4-nitrobenzene-1,3-diyl)dithiophene-2-carboxamide
- 2-thiophenecarboxamide, N,N'-(4-nitro-1,3-phenylene)bis-
- N,N'-(4-Nitro-1,3-phenylene)dithiophene-2-carboxamide
- N-[4-nitro-3-(thiophene-2-carbonylamino)phenyl]thiophene-2-carboxamide
- STK448123
- N-[2-NITRO-5-(THIOPHENE-2-AMIDO)PHENYL]THIOPHENE-2-CARBOXAMIDE
- CBMicro_015233
- N,N'-(4-nitro-1,3-phenylene)di(2-thiophenecarboxamide)
- N,N'-(4-Nitro-1,3-phenylene)di(thiophene-2-carboxamide)
- 5245-72-7
- BIM-0015238.P001
- Cambridge id 5245727
- DTXSID30385493
- AKOS003243750
-
- Inchi: 1S/C16H11N3O4S2/c20-15(13-3-1-7-24-13)17-10-5-6-12(19(22)23)11(9-10)18-16(21)14-4-2-8-25-14/h1-9H,(H,17,20)(H,18,21)
- InChI Key: BBAOZJNAOZOBIL-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C(NC1C(=CC=C(C=1)NC(C1=CC=CS1)=O)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 373.01923
- Monoisotopic Mass: 373.019
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 528
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 161Ų
Experimental Properties
- Density: 1.569
- Boiling Point: 425.3°C at 760 mmHg
- Flash Point: 211°C
- Refractive Index: 1.768
- PSA: 101.34
N,N'-(4-nitrobenzene-1,3-diyl)dithiophene-2-carboxamide Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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